2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide

• IUPAC Name: N-(2-nitrophenyl)-2-(4-phenylphenoxy)acetamide
• InChI: InChI=1S/C20H16N2O4/c23-20(21-18-8-4-5-9-19(18)22(24)25)14-26-17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-13H,14H2,(H,21,23)
• InChI Key: QIKXUMQXLSSRNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide, also known as BPN, is a synthetic compound that has been widely used in scientific research. It is a member of the family of N-arylacetamides and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide selectively blocks the TRPV1 channel by binding to a specific site on the channel. This prevents the channel from opening in response to stimuli such as heat or capsaicin, which reduces pain perception and inflammation. 2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide also blocks the NMDA receptor by binding to the glycine-binding site, which reduces the activity of the receptor and affects learning and memory.
Biochemical and Physiological Effects
2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide has been shown to have several biochemical and physiological effects. It reduces pain perception and inflammation by blocking the TRPV1 channel. It also affects learning and memory by blocking the NMDA receptor. 2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide has been shown to have a low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide in lab experiments is its selectivity for the TRPV1 channel and the NMDA receptor. This allows researchers to study the function of these channels and receptors without affecting other channels and receptors. Another advantage is its low toxicity profile, which allows for higher doses to be used in experiments. One limitation of using 2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide is its low solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are several future directions for the use of 2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide in scientific research. One direction is the development of more potent and selective TRPV1 channel blockers. Another direction is the study of the role of the TRPV1 channel and the NMDA receptor in various diseases, such as chronic pain, inflammation, and neurodegenerative disorders. 2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide could also be used as a tool to study the function of other ion channels and receptors.

Synthesis Methods

The synthesis of 2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide involves the reaction of 2-nitroaniline and 4-biphenylol with acetic anhydride in the presence of a catalyst. The resulting compound is then purified by recrystallization. The yield of the synthesis is typically around 50%.

Scientific Research Applications

2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide has been widely used in scientific research as a tool to study the function of certain ion channels and receptors. It has been shown to selectively block the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain perception and inflammation. 2-(4-biphenylyloxy)-N-(2-nitrophenyl)acetamide has also been used to study the function of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory.